Cas no 2229501-97-5 (3-phenyl-4-(prop-2-yn-1-yl)-1H-pyrazole)

• Product Name: 3-phenyl-4-(prop-2-yn-1-yl)-1H-pyrazole
• CAS No: 2229501-97-5
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 6308269
• PubChem ID: 165977500
• Update Time: 2025-08-05

3-phenyl-4-(prop-2-yn-1-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-4-(prop-2-yn-1-yl)-1H-pyrazole
• 2229501-97-5
• EN300-1862663

• Inchi： 1S/C12H10N2/c1-2-6-11-9-13-14-12(11)10-7-4-3-5-8-10/h1,3-5,7-9H,6H2,(H,13,14)
• InChI Key： BVMBMESBMDNLHG-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=C(C=N1)CC#C

Computed Properties

• Exact Mass: 182.084398327g/mol
• Monoisotopic Mass: 182.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-phenyl-4-(prop-2-yn-1-yl)-1H-pyrazole

3-Phenyl-4-(Prop-2-Yn-1-Yl)-1H-Pyrazole: A Comprehensive Overview

The compound 3-phenyl-4-(prop-2-yn-1-yl)-1H-pyrazole, identified by the CAS number 2229501-97-5, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the pyrazole family, a class of five-membered rings containing two nitrogen atoms. The structure of this compound is characterized by a phenyl group attached at the 3-position and a propargyl group (propargyl being a propene derivative with a triple bond) at the 4-position of the pyrazole ring. These substituents confer unique electronic and steric properties, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors, which are crucial for treating various diseases, including cancer. The 3-phenyl substituent in this compound contributes to its aromaticity and enhances its stability, while the propargyl group introduces reactivity and flexibility, enabling it to participate in diverse chemical reactions. For instance, the triple bond in the propargyl group can undergo cycloaddition reactions, such as the [4+1] cycloaddition with enones or Michael acceptors, leading to the formation of complex molecular architectures.

In terms of synthesis, several methods have been reported for the preparation of 3-phenyl-4-(propargyl)-pyrazole. One common approach involves the reaction of an appropriate 1H-pyrazole derivative with a propargylating agent under acidic or basic conditions. Another method utilizes click chemistry principles, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), to assemble this compound from modular building blocks. These synthetic strategies not only demonstrate the versatility of this molecule but also underscore its potential as a key intermediate in more complex organic syntheses.

The electronic properties of this compound are also worth noting. The conjugated system formed by the pyrazole ring and the phenyl group results in strong absorption in the ultraviolet-visible spectrum, making it suitable for applications in optoelectronics or as a photosensitizer in photodynamic therapy. Additionally, computational studies have revealed that this compound exhibits moderate antioxidant activity due to its ability to scavenge free radicals, which could be exploited in developing new therapeutic agents.

From an environmental perspective, understanding the fate and transport of chemicals like 3-phenylpyrazole derivatives is essential for assessing their impact on ecosystems. Recent research has focused on determining their biodegradability and persistence under various environmental conditions. Initial findings suggest that these compounds may undergo microbial degradation under aerobic conditions, although further studies are required to fully characterize their environmental behavior.

In conclusion, 3-phenylpyrazole derivatives, particularly those bearing propargyl substituents like CAS number 2229501975 (i.e., 3-PHENYL4PROPARGYLPYRAZOLE), represent a promising class of compounds with diverse applications across multiple disciplines. Their unique chemical properties, synthetic accessibility, and potential biological activities make them an area of active research interest. As new insights into their structure–activity relationships emerge, it is anticipated that these compounds will play an increasingly important role in advancing both scientific knowledge and practical innovations.